Cas no 17756-68-2 (5-Octylfuran-2(5H)-one)

• Product Name: 5-Octylfuran-2(5H)-one
• CAS No: 17756-68-2
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• MDL: MFCD00906761
• CID: 205364
• PubChem ID: 86623
• Update Time: 2025-09-23

5-Octylfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Octylfuran-2(5H)-one
• 5-Octyl-2(5H)-furanone
• (+-)-5-octylfuran-2(5H)-one
• 2-octyl-5-formylthiophene
• 2-Thiophenecarboxaldehyde, 5-octyl-
• 5-n-octylthiophene-2-carbaldehyde
• 5-Octyl-2-thiophencarbaldehyd
• 5-octyl-2-thiophenecarboxaldehyde
• 5-octyl-5H-furan-2-one
• 5-Octyl-thiophen-2-carbaldehyd
• 5-octyl-thiophene-2-carbaldehyde
• AGN-PC-00O03C
• CTK2G1676
• DTXSID50938960
• NS00052860
• (1)-5-Octylfuran-2(5H)-one
• .gamma.-2-dodecenolactone
• EINECS 261-517-7
• EINECS 241-746-9
• 17756-68-2
• BS-51762
• 2(5H)-Furanone, 5-octyl-
• FT-0731505
• AKOS015918512
• BWXCHUAWFSHXMU-UHFFFAOYSA-N
• SCHEMBL2315807
• E85343
• 2-octyl-2H-furan-5-one
• 58949-91-0
• DB-029189

• MDL： MFCD00906761
• Inchi： 1S/C12H20O2/c1-2-3-4-5-6-7-8-11-9-10-12(13)14-11/h9-11H,2-8H2,1H3
• InChI Key： BWXCHUAWFSHXMU-UHFFFAOYSA-N
• SMILES： O1C(C=CC1CCCCCCCC)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 316.4±11.0 ºC (760 Torr),
• Flash Point: 130.0±16.7 ºC,
• Solubility: Very slightly soluble (0.71 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides